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Compound of Interest

Compound Name: Oleic Acid-d17

Cat. No.: B122635

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. Oleic Acid-d17, a deuterated form of oleic acid, requires disposal procedures that
align with its chemical properties and regulatory guidelines. While not classified as a hazardous
substance, appropriate disposal is crucial to mitigate environmental impact.

Waste Characterization and Regulatory Compliance

The primary responsibility for waste disposal lies with the waste generator, who must
characterize the waste and adhere to federal, state, and local regulations.[1] Oleic Acid-d17 is
chemically similar to oleic acid and is not typically considered hazardous waste. However, it is
essential to consult your institution's specific waste management protocols.

Recommended Disposal Procedures

Solid and Liquid Waste:

o Collection: Collect waste Oleic Acid-d17 and materials contaminated with it in a designated,
properly labeled, and sealed container.[1]

 Inert Absorbent: For liquid spills, use an inert absorbent material such as vermiculite, dry
sand, or earth to soak up the substance.[2][3][4] The resulting solid mixture should then be
transferred to a suitable container for disposal.[1][2]
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e Waste Stream: Dispose of the contained waste through your institution's chemical waste
program. It should be sent to an approved waste disposal plant or licensed collector.[5]

e Avoid Sewage System: Do not allow Oleic Acid-d17 to enter the sewage system, drains, or
any waterways, as it may cause long-lasting harmful effects to aquatic life.[1][5][6]

Empty Containers:

o Empty containers should be handled as chemical waste and disposed of through the
appropriate channels. Do not reuse empty containers.[5]

The following diagram outlines the decision-making process for the proper disposal of Oleic
Acid-d17.
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Disposal workflow for Oleic Acid-d17.

Accidental Release Measures

In the event of a spill, contain the material by diking or using inert absorbents.[1] Prevent the
spill from reaching drains or waterways.[1] For major spills, it is important to note that oily
materials on absorbents may auto-oxidize and become self-heating, so they should be wetted
with water.[4]

Safety and Handling
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When handling Oleic Acid-d17, always follow good industrial hygiene and safety practices.[3]

This includes wearing appropriate personal protective equipment (PPE) such as gloves and

safety glasses. Ensure adequate ventilation to avoid the inhalation of any mists or aerosols.[2]

[3]

Parameter Information Source
CAS Number 223487-44-3 (labeled) [7]
Chemical Formula C18H17D1702 [7]

Lard-like odor, insoluble in

Appearance [1]
water
Store in a cool, dry, well-

Storage ventilated area away from [2]

oxidizing agents.

) Absorb with inert material and
Disposal Method ] )
dispose of as chemical waste.

[1](2][5]

Avoid release to the
) ] environment; do not allow
Environmental Precautions _
entry into sewers or

waterways.

[1](5](6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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